Cas no 941890-39-7 (2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate)

• Product Name: 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate
• CAS No: 941890-39-7
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 5500233
• Update Time: 2025-06-08

2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-acetyl-, 2-(4-ethyl-1-piperazinyl)-6-benzothiazolyl ester
• 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate

• Inchi： 1S/C22H23N3O3S/c1-3-24-10-12-25(13-11-24)22-23-19-9-8-18(14-20(19)29-22)28-21(27)17-6-4-16(5-7-17)15(2)26/h4-9,14H,3,10-13H2,1-2H3
• InChI Key： BEKHJAARADRFLF-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCN(CC)CC3)=NC2=CC=1)(=O)C1=CC=C(C(C)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate

Introduction to 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate (CAS No. 941890-39-7) in Modern Chemical and Pharmaceutical Research

2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate, identified by its CAS number 941890-39-7, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a piperazine ring, a benzothiazole core, and an acetylated benzoate group, positions this compound as a versatile scaffold for further derivatization and exploration.

The structural composition of 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate encompasses several key functional groups that contribute to its unique chemical properties and biological activities. The 4-ethylpiperazine moiety is well-known for its role as a pharmacophore in various central nervous system (CNS) drugs, where it modulates neurotransmitter pathways. This group, along with the benzothiazole ring system, introduces additional opportunities for interactions with biological targets. The acetylated benzoate moiety further enhances the compound's potential by providing a site for further chemical modifications, enabling the synthesis of analogs with tailored properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological and psychiatric disorders. Compounds featuring piperazine derivatives have been extensively studied due to their ability to interact with serotonin receptors and other neurotransmitter systems. The benzothiazole scaffold is another prominent feature in medicinal chemistry, known for its antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate suggests a multifaceted potential for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The benzothiazole ring can serve as a core structure for designing molecules that exhibit both central nervous system penetration and peripheral activity. This dual capability is particularly valuable in treating conditions that require modulation across multiple physiological systems. Furthermore, the presence of the acetylated benzoate group provides a handle for chemical synthesis, allowing researchers to explore various derivatives through functional group transformations such as hydrolysis or esterification.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yl 4-acetylbenzoate for biological activity. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential target interactions. These computational approaches have complemented traditional high-throughput screening methods, providing researchers with powerful tools to accelerate the discovery process. The integration of machine learning algorithms has further enhanced the precision of these predictions, making it possible to prioritize compounds based on their predicted efficacy and safety profiles.

The pharmacological profile of 2-(4-ethylpiperazin-1-yl)-1,3-benzothiazol-6-yll 4-acetylbenzoate has been the subject of several preliminary studies. Initial investigations have suggested that this compound may exhibit properties relevant to the treatment of depression and anxiety disorders. The piperazine moiety's interaction with serotonin receptors is particularly noteworthy, as it aligns with the mechanism of action of established antidepressants such as SSRIs (Selective Serotonin Reuptake Inhibitors). Additionally, the benzothiazole component has shown promise in preclinical models for its ability to modulate inflammatory pathways associated with neurodegenerative diseases.

The synthesis of 2-(4-ethylpiperazin-l -yl)-1,3-benzothiazol-l -y l 4-acetylbenzoate presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis combined with transition metal-catalyzed reactions have enabled researchers to access these compounds with greater ease and efficiency. Furthermore, advances in green chemistry principles have encouraged the development of synthetic routes that minimize waste and reduce environmental impact.

The potential applications of this compound extend beyond CNS disorders. Its structural features make it a viable candidate for exploring treatments against other conditions such as chronic pain and autoimmune diseases. The benzothiazole moiety's anti-inflammatory properties are particularly relevant here, as inflammation plays a critical role in the pathogenesis of many chronic illnesses. By targeting inflammatory pathways at the molecular level, compounds like 2-(4 ethyl piperazin-l -yl) l ,3 -benzothia z ol -6 -y l 4 -acetylbenz o ate could offer novel therapeutic strategies.

In conclusion,2-(4 ethyl piperazin-l -yl) l ,3 -benzothia z ol -6 -y l 4 -acetylbenz o ate (CAS No. 941890397) stands out as a promising compound in pharmaceutical research due to its unique structural composition and multifaceted potential applications. The interplay between its pharmacophoric moieties offers opportunities for developing innovative treatments across various therapeutic areas. As research continues to uncover new insights into its biological activities,this molecule is poised to make significant contributions to modern medicine.